Triethyl phosphonoacetate

• IUPAC Name: ethyl 2-diethoxyphosphorylacetate
• InChI: InChI=1S/C8H17O5P/c1-4-11-8(9)7-14(10,12-5-2)13-6-3/h4-7H2,1-3H3
• InChI Key: GGUBFICZYGKNTD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CP(=O)(OCC)OCC
• Molecular Formula: C8H17O5P
• DSSTOX Substance ID: DTXSID4041573
• Molecular Weight: 224.19 g/mol
• Physical Description: Clear light yellow liquid; [Acros Organics MSDS]
• CAS RN: 867-13-0

Description

Triethyl phosphonoacetate (TEP) is a phosphonate ester, which is a type of organic compound that contains a carbon-phosphorus bond. It is a colorless liquid with a faint odor, and is used in a variety of applications, including as an intermediate for the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has also been used as a solvent and in the manufacture of polymers.

Mechanism of Action

Target of Action

Triethyl phosphonoacetate is primarily used as a reagent in organic synthesis . Its primary target is the carbonyl group in aldehydes and ketones . The carbonyl group plays a crucial role in many biochemical reactions, and its modification can lead to significant changes in the properties of the molecule.

Mode of Action

This compound interacts with its targets through the Horner-Wadsworth-Emmons (HWE) reaction or the Horner-Emmons modification . It can be added dropwise to a sodium methoxide solution to prepare a phosphonate anion . It has an acidic proton that can easily be abstracted by a weak base . When used in an HWE reaction with a carbonyl, the resulting alkene formed is usually the E alkene, and is generated with excellent regioselectivity .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the formation of alkenes through the HWE reaction . This reaction is a method for the formation of carbon-carbon double bonds (alkenes) by the reaction of an aldehyde or ketone with a phosphonate anion . The downstream effects include the synthesis of various organic compounds, including aldehydes .

Result of Action

The primary result of this compound’s action is the formation of E alkenes with excellent regioselectivity . This allows for the synthesis of a wide range of organic compounds, including aldehydes .

Safety and Hazards

Triethyl phosphonoacetate is an irritant. It should be stored under N2. It should be handled with care to avoid contact with skin and eyes, and inhalation or ingestion should be avoided. In case of contact, wash off with soap and plenty of water.

Biochemical Analysis

Biochemical Properties

Triethyl phosphonoacetate plays a crucial role in biochemical reactions, particularly in the formation of alkenes through the Horner-Wadsworth-Emmons reaction. This reaction involves the interaction of this compound with carbonyl compounds, leading to the formation of E-alkenes with excellent regioselectivity . The compound can be deprotonated by a weak base to form a phosphonate anion, which then participates in the reaction. This compound interacts with enzymes and proteins involved in metabolic pathways, although specific interactions with biomolecules in biological systems are less documented.

Molecular Mechanism

At the molecular level, this compound exerts its effects through the formation of a phosphonate anion upon deprotonation by a weak base . This anion then reacts with carbonyl compounds to form alkenes. The stereochemistry of the reaction is controlled by steric approach control, favoring the antiperiplanar approach of the carbanion to the carbonyl carbon . This mechanism is similar to the Wittig reaction, with the phosphonate anion acting as the nucleophile.

Temporal Effects in Laboratory Settings

In laboratory settings, the stability and degradation of this compound are important considerations. The compound is stable under standard conditions but may degrade over time when exposed to light and moisture

Metabolic Pathways

This compound is involved in metabolic pathways related to the synthesis of alkenes through the Horner-Wadsworth-Emmons reaction The compound interacts with enzymes and cofactors that facilitate the formation of phosphonate anions and their subsequent reactions with carbonyl compounds

Synthesis routes and methods

Procedure details

100 parts by weight of triethyl phosphite and 100 parts by weight of ethyl bromoacetate were put into a reactor equipped with a distillation tube, and the inside of the reactor was substituted by nitrogen. Subsequently, the reactor was heated at 100° C. to start a reaction. Since bromoethane as a by-product began to distill out immediately, the reaction was maintained until the distillation-out of bromoethane slowed down. When the distillation-out of bromoethane became moderate, the reactor was further heated at 150° C. to continue the reaction for 3 hours. The reaction mixture was distilled at 180° C. under a normal pressure to obtain an achromatic transparent liquid (yield of 95%, boiling point of 177° C./760 mmHg).

Q & A

Q1: What is the molecular formula and weight of Triethyl phosphonoacetate?

A1: this compound has the molecular formula C8H17O5P and a molecular weight of 224.19 g/mol.

Q2: Is there any spectroscopic data available for this compound?

A2: Yes, studies have utilized various spectroscopic techniques for characterization. For example, one study employed 31P NMR to analyze the anionic species formed from this compound under specific reaction conditions . Another research investigated UV Raman cross sections of this compound, providing valuable data for its detection and analysis .

Q3: What is the primary use of this compound in organic synthesis?

A3: this compound is a crucial reagent in the Horner-Wadsworth-Emmons (HWE) reaction. This reaction is a widely used method for synthesizing α,β-unsaturated esters, ketones, and other conjugated systems .

Q4: Can you explain the role of this compound in the HWE reaction?

A4: In the HWE reaction, this compound acts as a nucleophile. It forms an enolate in the presence of a base, which then attacks the carbonyl group of an aldehyde or ketone. This initiates a series of steps, ultimately leading to the formation of an alkene and the expulsion of a phosphate group .

Q5: What is the stereochemical outcome of the HWE reaction using this compound?

A5: Generally, this compound in the HWE reaction predominantly yields E-olefins. This selectivity arises from the preferential formation of the thermodynamically favored threo adduct during the reaction .

Q6: Are there exceptions to this E-selectivity in the HWE reaction with this compound?

A6: Yes, research has shown that exceptions exist. For example, the reaction of this compound with benzyl 2-pyridyl ketone under specific conditions (t-BuOK as a base) produced a 1:1 mixture of E and Z olefins . This finding highlights the influence of substrate structure and reaction conditions on the stereochemical outcome.

Q7: What are some specific applications of this compound in synthesis?

A7: this compound finds use in diverse syntheses, including:* β-Keto Phosphonates: A practical synthesis of β-keto phosphonates utilizes this compound, reacting it with carboxylic acid chlorides followed by decarboxylation , .* 3(2H)-Pyridazinones: this compound reacts with phenylhydrazones of 1,2-dicarbonyl compounds to synthesize various 5,6-disubstituted-2-phenyl-3(2H)-pyridazinones .* 1,3,4-oxadiazoles: Phosphonomethylhydrazide, derived from this compound, reacts with N-acylated imidates to yield 5-aryl (or 5-benzyl)-2-[(1-diethoxyphosphonyl)methyl]-1,3,4-oxadiazoles .* Cyclopropanes: this compound plays a key role in the Wadsworth-Emmons cyclopropanation, a method for synthesizing optically pure, multi-substituted cyclopropanes with high trans-diastereoselectivity .

Q8: Has the stability of this compound been investigated under extreme conditions?

A8: Yes, researchers have explored the behavior of this compound under high temperatures and pressures. A study investigated its aquathermolysis, examining its degradation in superheated water under sub- and supercritical conditions, demonstrating its potential for detoxification of specific compounds .

Q9: Are there alternative methods for conducting reactions with this compound besides traditional solvent-based approaches?

A9: Yes, researchers have explored alternative reaction media. For instance, one study successfully employed the ionic liquid 1-butyl-3-methylimidazolium hexafluorophosphate ([bmim][PF6]) as a solvent for reactions involving this compound and aldehydes, offering potential advantages in terms of reaction rates and selectivity .

Q10: Have solvent-free conditions been explored for reactions involving this compound?

A10: Yes, research has demonstrated the effectiveness of solvent-free conditions in the presence of specific catalysts. For example, the Horner-Wadsworth-Emmons reaction of this compound with aldehydes proceeded with high E-selectivity when catalyzed by DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) in the presence of K2CO3 under solvent-free conditions .